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Compound of Interest

Compound Name: 2,5-Dibromo-3-decylthiophene

Cat. No.: B136808

Essential Safety and Handling Guide for 2,5-
Dibromo-3-decylthiophene

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
2,5-Dibromo-3-decylthiophene. Adherence to these guidelines is essential for ensuring
personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2,5-Dibromo-3-decylthiophene is classified with the following hazards:
o Skin Irritation (H315): Causes skin irritation.[1]

» Serious Eye Irritation (H319): Causes serious eye irritation.[1]

o Respiratory Irritation (H335): May cause respiratory irritation.[1]

Due to these potential hazards, the following personal protective equipment is mandatory when

handling this compound.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield should be worn in
addition to goggles when there

is a splash hazard.

To protect against serious eye
irritation from splashes or

aerosols.[2][3]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Gloves must be inspected
before use and disposed of

after contamination.

To prevent skin contact and

subsequent irritation.[2][4]

Body Protection

A flame-resistant lab coat, fully
buttoned. For larger quantities
or increased splash risk, a
chemical-resistant apron or

coveralls should be worn.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If a fume hood is
not available or if
aerosolization is likely, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be

used.

To prevent respiratory tract

irritation from dust or vapors.[1]

[2]

Footwear

Closed-toe, chemical-resistant

shoes.

To protect feet from spills.

Quantitative Safety Data

Specific occupational exposure limits for 2,5-Dibromo-3-decylthiophene have not been

established. In the absence of defined limits, all operations should be conducted in a manner

that minimizes potential exposure.
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Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C14H22Br2S

Molecular Weight 382.2 g/mol [1]

Appearance Not specified (often a liquid or low-melting solid)
Boiling Point Not available

Melting Point Not available

N Insoluble in water.[5] Soluble in many organic
Solubility vent
solvents.

OSHA PEL: Not availableNIOSH REL: Not

Occupational Exposure Limits (OELS) ) )
availableACGIH TLV: Not available

Experimental Protocols: Safe Handling and Disposal
The following protocols provide a step-by-step guide for the safe handling and disposal of 2,5-
Dibromo-3-decylthiophene.

3.1. Preparation and Handling

o Engineering Controls: All manipulations of 2,5-Dibromo-3-decylthiophene, including
weighing and transferring, should be performed in a certified chemical fume hood to
minimize inhalation exposure.

» Personal Protective Equipment (PPE): Before handling, don all required PPE as detailed in
Table 1.

» Dispensing: Use a clean, dry spatula or a syringe for transfers to avoid contamination and
minimize dust or aerosol generation.

» Spill Prevention: Work on a tray or absorbent material to contain any potential spills. Keep
the container tightly closed when not in use.[2]
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» Avoid Incompatibilities: Keep away from strong oxidizing agents.
3.2. Emergency Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. If irritation persists, seek medical attention.[2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[2]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spills: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed, labeled container for disposal. For larger spills, evacuate the area and contact
emergency services.

3.3. Disposal Plan

o Waste Collection: All waste materials contaminated with 2,5-Dibromo-3-decylthiophene,
including unused product, contaminated PPE, and spill cleanup materials, must be collected
in a dedicated, sealed, and clearly labeled hazardous waste container.

» Waste Segregation: Do not mix this waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

e Disposal: Dispose of the hazardous waste through your institution's EHS program, following
all local, state, and federal regulations.[2] Do not dispose of it down the drain.[2]

Workflow and Logical Relationships

The following diagram illustrates the procedural workflow for safely handling 2,5-Dibromo-3-
decylthiophene, from preparation to disposal.
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Caption: Workflow for Handling 2,5-Dibromo-3-decylthiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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